Cas no 913835-31-1 (3-(3-Bromophenylsulfonamido)phenylboronic acid)

3-(3-Bromophenylsulfonamido)phenylboronic acid is a boronic acid derivative featuring a bromophenylsulfonamide moiety, making it a valuable intermediate in organic synthesis and pharmaceutical research. The boronic acid group enables participation in Suzuki-Miyaura cross-coupling reactions, facilitating the construction of biaryl structures, while the bromophenylsulfonamide functionality offers additional reactivity for further derivatization. This compound is particularly useful in medicinal chemistry for the development of enzyme inhibitors or receptor modulators due to its dual-reactive sites. Its well-defined structure and stability under standard handling conditions ensure consistent performance in synthetic applications. Suitable for use in controlled environments, it serves as a versatile building block for complex molecular architectures.
3-(3-Bromophenylsulfonamido)phenylboronic acid structure
913835-31-1 structure
Product Name:3-(3-Bromophenylsulfonamido)phenylboronic acid
CAS No:913835-31-1
MF:C12H11BBrNO4S
MW:356.000041246414
MDL:MFCD08436047
CID:802854
PubChem ID:44119352
Update Time:2025-10-29

3-(3-Bromophenylsulfonamido)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-(3-Bromophenylsulfonamido)phenyl)boronic acid
    • 3-(3-Bromophenylsulfonamido)benzeneboronic acid
    • [3-[(3-bromophenyl)sulfonylamino]phenyl]boronic acid
    • 3-(3-Bromophenylsulfonamido)phenylboronic acid
    • Boronicacid, B-[3-[[(3-bromophenyl)sulfonyl]amino]phenyl]-
    • AKOS015834606
    • BS-29678
    • CS-0174199
    • DTXSID10657160
    • (3-(3-Bromophenylsulfonamido)phenyl)boronicacid
    • F72809
    • A860514
    • MFCD08436047
    • {3-[(3-Bromobenzene-1-sulfonyl)amino]phenyl}boronic acid
    • 913835-31-1
    • (3-((3-Bromophenyl)sulfonamido)phenyl)boronic acid
    • Boronicacid,b-[3-[[(3-bromophenyl)sulfonyl]amino]phenyl]-
    • 3-(3-Bromophenylsulphonamido)benzeneboronic acid
    • C12H11BBrNO4S
    • [3-(3-bromobenzenesulfonamido)phenyl]boronic acid
    • 3-(3-bromobenzenesulfonamido)phenylboronic acid
    • 3-(3-BROMOPHENYLSULPHONAMIDO)BENZENEBORONIC ACID 95
    • MDL: MFCD08436047
    • Inchi: 1S/C12H11BBrNO4S/c14-10-4-2-6-12(8-10)20(18,19)15-11-5-1-3-9(7-11)13(16)17/h1-8,15-17H
    • InChI Key: AJQSIDSDMAZIHA-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)S(NC1C=CC=C(B(O)O)C=1)(=O)=O

Computed Properties

  • Exact Mass: 354.96900
  • Monoisotopic Mass: 354.969
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95A^2

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Melting Point: 97-100
  • Boiling Point: 553.9±60.0 °C at 760 mmHg
  • Flash Point: 288.8±32.9 °C
  • Refractive Index: 1.678
  • PSA: 95.01000
  • LogP: 2.08350
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

3-(3-Bromophenylsulfonamido)phenylboronic acid Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

3-(3-Bromophenylsulfonamido)phenylboronic acid Pricemore >>

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